Cas no 1805010-61-0 (3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine)
3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine
-
- Inchi: 1S/C6H2F3I2N/c7-4(8)2-1-3(10)5(9)12-6(2)11/h1,4H
- InChI Key: DQUDXGFVKCRFDX-UHFFFAOYSA-N
- SMILES: IC1C(C(F)F)=CC(=C(N=1)F)I
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9
3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029073997-250mg |
3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine |
1805010-61-0 | 97% | 250mg |
$484.80 | 2022-04-01 | |
| Alichem | A029073997-500mg |
3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine |
1805010-61-0 | 97% | 500mg |
$823.15 | 2022-04-01 | |
| Alichem | A029073997-1g |
3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine |
1805010-61-0 | 97% | 1g |
$1,460.20 | 2022-04-01 |
3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine
Professional Introduction to 3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine (CAS No. 1805010-61-0)
3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine, with the CAS number 1805010-61-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound features a unique structural motif comprising a pyridine core substituted with fluorine, difluoromethyl, and iodine atoms at specific positions. The presence of multiple halogen atoms makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting biological pathways relevant to human health and crop protection.
The< strong>3-(Difluoromethyl) group in the molecule imparts enhanced metabolic stability and lipophilicity, which are critical properties for drug candidates aiming to achieve prolonged circulation times and improved membrane permeability. In contrast, the< strong>2,5-diiodo substitution pattern introduces reactive sites that can be selectively modified through cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of diverse molecular architectures. The< strong>6-fluoropyridine moiety further contributes to the compound's electronic properties, influencing its interactions with biological targets.
In recent years, fluorinated pyridines have become increasingly prominent in medicinal chemistry due to their ability to modulate pharmacokinetic and pharmacodynamic profiles. For instance, fluorine atoms can enhance binding affinity by increasing electron density or by participating in halogen bonding interactions. The< strong>Difluoromethyl group, in particular, has been extensively studied for its role in improving metabolic stability against oxidative degradation by enzymes such as cytochrome P450. This property is especially valuable in the development of small-molecule inhibitors designed to interact with enzymes over extended periods.
The< strong>2,5-diiodo substitution on the pyridine ring provides a versatile handle for further functionalization. Researchers have leveraged this reactivity to synthesize kinase inhibitors, antiviral agents, and antimicrobial compounds. For example, recent studies have demonstrated that derivatives of< strong>3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine exhibit potent activity against certain kinases implicated in cancer progression. By employing palladium-catalyzed cross-coupling reactions, chemists have been able to introduce aryl or heteroaryl groups at the iodinated positions, generating libraries of compounds with tailored biological activities.
The< strong>6-fluoropyridine moiety is also recognized for its ability to influence drug-receptor interactions through steric and electronic effects. In some cases, fluorination at this position can lead to improved selectivity over closely related non-fluorinated analogs. This selectivity is crucial for minimizing side effects and maximizing therapeutic efficacy. The combination of these structural features makes< strong>3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine a promising scaffold for further exploration in drug discovery programs.
In agrochemical research, halogenated pyridines like< strong>3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine have been explored as precursors to herbicides and fungicides. The presence of multiple halogen atoms allows for fine-tuning of biological activity by altering electronic distributions and reactivity patterns. For example, certain derivatives have shown efficacy against resistant plant pathogens by inhibiting essential enzymatic pathways. The< strong>Difluoromethyl group contributes to the compound's stability under environmental conditions while maintaining sufficient reactivity for target site interactions.
The synthesis of< strong>3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation at specific positions using iodinating agents such as N-iodosuccinimide (NIS) or molecular iodine (I₂) in the presence of catalysts like copper(I) iodide (CuI). Subsequent introduction of the< strong>Difluoromethyl group can be achieved through nucleophilic substitution or metal-catalyzed coupling reactions.
The growing interest in fluorinated heterocycles has spurred advancements in synthetic methodologies tailored to constructing these complex molecules efficiently and with high regioselectivity. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way these compounds are accessed, enabling rapid diversification of molecular libraries for high-throughput screening.
In conclusion,< strong>3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine(CAS No.< strong>1805010-61-0) represents a structurally intriguing compound with significant potential in both pharmaceutical and agrochemical applications. Its unique combination of substituents—namely the< strong>Difluoromethyl,< strong>2,5-diiodo, and< strong>6-fluoropyridinemotive—makes it a versatile building block for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and agricultural challenges,compounds like this will undoubtedly play an essential role in addressing them through innovative chemical solutions.
1805010-61-0 (3-(Difluoromethyl)-2,5-diiodo-6-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)